Cas no 82243-02-5 (5-Methoxychroman-2-one)

• Product Name: 5-Methoxychroman-2-one
• CAS No: 82243-02-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD28016647
• CID: 1094425
• PubChem ID: 44130846
• Update Time: 2025-04-23

5-Methoxychroman-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxychroman-2-one
• 5-methoxy-3,4-dihydrochromen-2-one
• 82243-02-5
• 5-Methoxydihydrocumarin
• Y11653
• MFCD28016647
• SY364501

• MDL： MFCD28016647
• Inchi： 1S/C10H10O3/c1-12-8-3-2-4-9-7(8)5-6-10(11)13-9/h2-4H,5-6H2,1H3
• InChI Key： JUPBIJIFUZTSKA-UHFFFAOYSA-N
• SMILES： O1C(CCC2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 5-Methoxychroman-2-one

5-Methoxychroman-2-one: A Comprehensive Overview

5-Methoxychroman-2-one (CAS No. 82243-02-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound, also known as methoxychromanone, belongs to the chromanone family, which is characterized by a benzene ring fused to a gamma-pyrone ring. The methoxy group attached at the 5-position of the chromanone ring imparts distinct chemical and physical properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Methoxychroman-2-one through various methodologies. One notable approach involves the oxidation of dihydrochalcones, which are naturally occurring compounds found in certain plant species. This method not only simplifies the synthesis process but also enhances the scalability of production, making it more feasible for industrial applications. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the chromanone ring, further expanding the synthetic toolbox for this compound.

The structural uniqueness of 5-Methoxychroman-2-one lies in its ability to act as both a nucleophile and an electrophile under different reaction conditions. This dual reactivity has been exploited in numerous organic transformations, including cycloadditions, conjugate additions, and cross-coupling reactions. For instance, recent studies have demonstrated its utility in the construction of bioactive molecules with complex architectures. Its ability to undergo Michael addition reactions has made it a valuable precursor in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of applications, 5-Methoxychroman-2-one has shown promise in the development of advanced materials. Its photoresponsive properties have been harnessed in the creation of stimuli-responsive polymers and self-healing materials. Additionally, its ability to form stable metal complexes has led to its use as a ligand in catalytic systems for olefin polymerization and other industrial processes.

Environmental considerations are another critical area where 5-Methoxychroman-2-one has gained relevance. Recent research has focused on its biodegradation pathways and its potential impact on aquatic ecosystems. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint. Furthermore, its low toxicity profile makes it a safer alternative to traditional organic solvents in certain industrial applications.

From a safety standpoint, handling 5-Methoxychroman-2-one requires adherence to standard laboratory protocols due to its potential irritant effects on skin and eyes. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation of this compound.

In conclusion, 5-Methoxychroman-2-one (CAS No. 82243-02-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations within pharmaceuticals, materials science, and environmental chemistry.